Cas no 290815-01-9 (Carbamic acid,N-[(1S)-1-(aminomethyl)-2,2-dimethylpropyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid,N-[(1S)-1-(aminomethyl)-2,2-dimethylpropyl]-, 1,1-dimethylethyl ester
• CAS No: 290815-01-9
• MF: C₁₁H₂₄N₂O₂
• MW: 216.320463180542
• CID: 249045
• PubChem ID: 11206706
• Update Time: 2025-10-28

Carbamic acid,N-[(1S)-1-(aminomethyl)-2,2-dimethylpropyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-[(1S)-1-(aminomethyl)-2,2-dimethylpropyl]-, 1,1-dimethylethyl ester
• Carbamicacid, [(1S)-1-(aminomethyl)-2,2-dimethylpropyl]-, 1,1-dimethylethyl ester (9CI)
• tert-Butyl (S)-(1-amino-3,3-dimethylbutan-2-yl)carbamate
• CS-0147172
• 290815-01-9
• tert-butyl N-[(2S)-1-amino-3,3-dimethylbutan-2-yl]carbamate
• SCHEMBL8035960
• (S)-tert-butyl (1-amino-3,3-dimethylbutan-2-yl)carbamate
• AKOS000283837
• EN300-6282139

• Inchi： 1S/C11H24N2O2/c1-10(2,3)8(7-12)13-9(14)15-11(4,5)6/h8H,7,12H2,1-6H3,(H,13,14)/t8-/m1/s1
• InChI Key： PZCDWEOQKBSMMC-MRVPVSSYSA-N
• SMILES： O(C(N[C@H](CN)C(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 216.183778013g/mol
• Monoisotopic Mass: 216.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Carbamic acid,N-[(1S)-1-(aminomethyl)-2,2-dimethylpropyl]-, 1,1-dimethylethyl ester

Carbamic Acid, N-[(1S)-1-(Aminomethyl)-2,2-Dimethylpropyl]-, 1,1-Dimethylethyl Ester (CAS No. 290815-01-9)

The compound Carbamic Acid, N-[(1S)-1-(Aminomethyl)-2,2-Dimethylpropyl]-, 1,1-Dimethylethyl Ester, identified by the CAS registry number 290815-01-9, is a significant entity in the field of organic chemistry. This compound belongs to the class of amino acid esters and exhibits a complex molecular structure that makes it a subject of interest for researchers and industry professionals alike. Its unique properties and potential applications have been explored in various studies, particularly in the realms of pharmacology and agrochemicals.

Recent advancements in chemical synthesis have enabled the efficient production of this compound, leveraging cutting-edge techniques such as enantioselective synthesis and catalytic transformations. These methods not only enhance the purity of the compound but also reduce the environmental footprint associated with its manufacturing process. The stereochemistry of this molecule, as indicated by the (S) configuration at the chiral center, plays a crucial role in determining its biological activity and pharmacokinetic profile.

One of the most notable applications of Carbamic Acid, N-[(1S)-1-(Aminomethyl)-2,2-Dimethylpropyl]-, 1,1-Dimethylethyl Ester is its use as an intermediate in the synthesis of bioactive compounds. For instance, it has been employed in the development of novel pesticides and herbicides due to its ability to inhibit key enzymes involved in plant growth regulation. Recent studies have highlighted its potential as a safer alternative to traditional agrochemicals, with reduced toxicity to non-target species and enhanced biodegradability.

In addition to its agricultural applications, this compound has shown promise in the pharmaceutical industry. Researchers have investigated its role as a precursor for drugs targeting various therapeutic areas, including neurodegenerative diseases and cancer. The compound's ability to modulate enzyme activity and interact with cellular pathways makes it a valuable tool in drug discovery efforts.

The environmental impact of Carbamic Acid derivatives has also been a focal point of recent research. Studies have demonstrated that this compound undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in soil and water systems. This characteristic aligns with global efforts to develop eco-friendly chemical products that contribute to sustainable agriculture and industrial practices.

In conclusion, Carbamic Acid, N-[(1S)-1-(Aminomethyl)-2,2-Dimethylpropyl]-, 1,1-Dimethylethyl Ester (CAS No. 290815-01-9) stands out as a versatile and multifaceted compound with applications spanning across various industries. Its unique chemical properties, coupled with advancements in synthetic methodologies and environmental compatibility assessments, underscore its importance as a valuable resource for both academic research and industrial development.